Cas no 1421523-45-6 (3-methyl-N-2-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyrimidin-5-ylbutanamide)

3-Methyl-N-2-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyrimidin-5-ylbutanamide is a specialized heterocyclic compound featuring a pyrimidine core linked to a substituted pyrazole moiety via an amide bond. Its structural complexity offers potential utility in medicinal chemistry, particularly as a scaffold for kinase inhibitors or other biologically active agents. The presence of multiple methyl groups enhances lipophilicity, potentially improving membrane permeability. The pyrimidine-pyrazole hybrid structure may confer selectivity in targeting specific enzymatic pathways. This compound is of interest for research applications in drug discovery, where its unique pharmacophore could serve as a starting point for the development of novel therapeutic agents. Handling requires standard laboratory precautions for organic compounds.

3-methyl-N-2-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyrimidin-5-ylbutanamide structure

1421523-45-6 structure

Product Name:3-methyl-N-2-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyrimidin-5-ylbutanamide

CAS No:1421523-45-6

MF:C₁₅H₂₁N₅O

MW:287.360142469406

CID:6598824

PubChem ID:71789822

Update Time:2025-11-04

3-methyl-N-2-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyrimidin-5-ylbutanamide Chemical and Physical Properties

Names and Identifiers

- 3-methyl-N-2-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyrimidin-5-ylbutanamide
- 3-methyl-N-[2-(3,4,5-trimethylpyrazol-1-yl)pyrimidin-5-yl]butanamide
- 3-methyl-N-[2-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyrimidin-5-yl]butanamide
- 1421523-45-6
- AKOS024539658
- VU0537473-1
- 3-methyl-N-(2-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyrimidin-5-yl)butanamide
- F6218-0183
- Inchi： 1S/C15H21N5O/c1-9(2)6-14(21)18-13-7-16-15(17-8-13)20-12(5)10(3)11(4)19-20/h7-9H,6H2,1-5H3,(H,18,21)
- InChI Key： CGHYEXCORQKYQJ-UHFFFAOYSA-N
- SMILES： C(NC1=CN=C(N2C(C)=C(C)C(C)=N2)N=C1)(=O)CC(C)C

Computed Properties

Exact Mass: 287.17461031g/mol
Monoisotopic Mass: 287.17461031g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 21
Rotatable Bond Count: 4
Complexity: 354
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 72.7Å²

3-methyl-N-2-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyrimidin-5-ylbutanamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F6218-0183-2μmol	3-methyl-N-[2-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyrimidin-5-yl]butanamide	1421523-45-6		2μmol	$85.5	2023-09-09
Life Chemicals	F6218-0183-5μmol	3-methyl-N-[2-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyrimidin-5-yl]butanamide	1421523-45-6		5μmol	$94.5	2023-09-09
Life Chemicals	F6218-0183-10μmol	3-methyl-N-[2-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyrimidin-5-yl]butanamide	1421523-45-6		10μmol	$103.5	2023-09-09
Life Chemicals	F6218-0183-20μmol	3-methyl-N-[2-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyrimidin-5-yl]butanamide	1421523-45-6	90%+	20μl	$118.5	2023-05-20
Life Chemicals	F6218-0183-1mg	3-methyl-N-[2-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyrimidin-5-yl]butanamide	1421523-45-6		1mg	$81.0	2023-09-09
Life Chemicals	F6218-0183-2mg	3-methyl-N-[2-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyrimidin-5-yl]butanamide	1421523-45-6		2mg	$88.5	2023-09-09
Life Chemicals	F6218-0183-3mg	3-methyl-N-[2-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyrimidin-5-yl]butanamide	1421523-45-6		3mg	$94.5	2023-09-09
Life Chemicals	F6218-0183-4mg	3-methyl-N-[2-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyrimidin-5-yl]butanamide	1421523-45-6		4mg	$99.0	2023-09-09
Life Chemicals	F6218-0183-5mg	3-methyl-N-[2-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyrimidin-5-yl]butanamide	1421523-45-6		5mg	$103.5	2023-09-09
Life Chemicals	F6218-0183-10mg	3-methyl-N-[2-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyrimidin-5-yl]butanamide	1421523-45-6		10mg	$118.5	2023-09-09

3-methyl-N-2-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyrimidin-5-ylbutanamide Related Literature

1. An asymmetric supercapacitor based on controllable WO3 nanorod bundle and alfalfa-derived porous carbon†

Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Additional information on 3-methyl-N-2-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyrimidin-5-ylbutanamide

Comprehensive Analysis of 3-methyl-N-2-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyrimidin-5-ylbutanamide (CAS No. 1421523-45-6): Properties, Applications, and Research Insights

The compound 3-methyl-N-2-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyrimidin-5-ylbutanamide (CAS No. 1421523-45-6) has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This heterocyclic molecule combines a pyrimidine core with a trimethylpyrazole moiety, creating a scaffold that is highly relevant for drug discovery. Researchers are particularly interested in its role as a potential kinase inhibitor or modulator of enzymatic pathways, aligning with current trends in targeted cancer therapies and metabolic disorder treatments.

In recent years, the demand for small-molecule inhibitors and heterocyclic compounds has surged, driven by advancements in precision medicine. The structural complexity of 3-methyl-N-2-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyrimidin-5-ylbutanamide makes it a candidate for addressing challenges in drug resistance and selectivity, which are frequently searched topics in academic and industrial circles. Its CAS No. 1421523-45-6 serves as a critical identifier for researchers sourcing high-purity samples for preclinical studies.

From a synthetic chemistry perspective, the incorporation of both pyrazole and pyrimidine rings in this compound offers opportunities for structure-activity relationship (SAR) studies. These rings are known to participate in hydrogen bonding and π-π stacking interactions, which are essential for binding to biological targets. Such properties are frequently explored in forums discussing fragment-based drug design and computational chemistry, highlighting the compound's relevance to modern drug development workflows.

The physicochemical properties of 3-methyl-N-2-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyrimidin-5-ylbutanamide, including its solubility, logP, and stability under physiological conditions, are critical for its potential application in bioavailability optimization. These parameters are often queried in databases like PubChem and ChemSpider, reflecting the compound's growing footprint in cheminformatics. Additionally, its metabolic stability and toxicity profile are key considerations for researchers investigating its therapeutic potential.

Beyond pharmaceutical applications, this compound has sparked interest in agrochemical research, where similar heterocycles are employed as fungicides or plant growth regulators. The 3,4,5-trimethylpyrazole segment, in particular, is associated with bioactive molecules that influence signaling pathways in both mammals and plants. This dual applicability aligns with the increasing crossover between human health and agricultural biotechnology, a trending topic in interdisciplinary sciences.

In summary, 3-methyl-N-2-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyrimidin-5-ylbutanamide (CAS No. 1421523-45-6) represents a versatile chemical entity with broad implications for drug discovery and beyond. Its structural motifs resonate with current research priorities, including kinase inhibition, molecular recognition, and sustainable agrochemical development. As scientific databases continue to catalog its properties and derivatives, this compound is poised to remain a subject of intensive study in the coming decade.